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Compound of Interest

Compound Name: 5-Fluoro-3-methylpicolinaldehyde
CAS No.: 780801-57-2
Cat. No.: B1401610
Get Quote
. J

Executive Summary

5-Fluoro-3-methylpicolinaldehyde (CAS: 780801-57-2) is a high-value heterocyclic building
block used primarily in the development of kinase inhibitors and fluorinated drug candidates.
While commercially available, it is classified as a Tier 2/3 specialty chemical: available from
select catalog suppliers but often requiring lead times for bulk quantities.

Strategic Recommendation:
» Discovery Scale (<500 mg): Direct purchase is recommended to save time.

e Process/Pilot Scale (>1 g): In-house synthesis is strongly advised. The cost differential is
extreme (~30x markup for the aldehyde vs. its bromo-precursor), making the "Make" strategy
highly favorable for any quantity exceeding 1 gram.

Chemical Identity & Profile

Precise identification is critical due to the existence of multiple positional isomers (e.g., 3-fluoro-
5-methyl, 5-fluoro-6-methyl).
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Parameter

Detail

IUPAC Name

5-Fluoro-3-methylpyridine-2-carbaldehyde

Common Name

5-Fluoro-3-methylpicolinaldehyde

CAS Number 780801-57-2

Molecular Formula C7HeFNO

Molecular Weight 139.13 g/mol

SMILES CC1=CC(F)=CN=C1C=0

Structure Pyridine ring with aldehyde at C2, methyl at C3,

fluorine at C5.[1][2][3][4][5][6]

Physical State

Typically a low-melting solid or yellow oil

(analog-based).

Commercial Supply Landscape

The market for this compound is driven by "synthesis-on-demand" rather than bulk commodity

stocking. Prices fluctuate significantly based on stock availability.

Supplier Tiering & Pricing Analysis

Data reflects market snapshots from major aggregators (e.g., AK Scientific, Enamine, BLD

Pharm) as of late 2024/early 2025.
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) Typical Pack Estimated .
Vendor Tier ] Lead Time Notes
Size Cost (USD)

Immediate

availability is
Tier 1 (Stock) 250 mg $150 - $250 1-2 Weeks rare; often ships

from global

depots.

High price per
gram due to
"building block"

status.

Tier 1 (Stock) 1lg $300 - $900 1-2 Weeks

Likely
Tier 2 (Bulk) 5g-25¢g Custom Quote 4-6 Weeks synthesized

upon order.

Key Insight: The cost per gram for the aldehyde is approximately

900. In contrast, the primary precursor, 2-Bromo-5-fluoro-3-methylpyridine (CAS 38186-85-5),
is available for approximately

20 per gram (e.g., 259 for ~$233). This represents a ~95% cost reduction via in-house
synthesis.

Synthetic Accessibility (The "Make" Strategy)

For researchers requiring more than 1 gram, synthesis is the logical path. The most reliable
route utilizes a metal-halogen exchange on the commercially available bromo-precursor.

Synthesis Workflow (DOT Diagram)

Acidic Workup

5-Fluoro-3-methylpicolinaldehyde
(CAS 780801-57-2)

1 Electrophilic Trap Formylation
! | (DMF Quench)

Click to download full resolution via product page
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Figure 1: Standard synthetic route via Lithium-Halogen exchange. This pathway avoids the use

of expensive transition metal catalysts.

Detailed Protocol: Metal-Halogen Exchange

Objective: Convert 2-Bromo-5-fluoro-3-methylpyridine to 5-Fluoro-3-methylpicolinaldehyde.

Reagents:

Substrate: 2-Bromo-5-fluoro-3-methylpyridine (1.0 equiv)
Reagent: n-Butyllithium (1.1 equiv, 2.5M in hexanes)
Electrophile: N,N-Dimethylformamide (DMF) (1.5 equiv)

Solvent: Anhydrous THF (0.1 M concentration)

Step-by-Step Methodology:

Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen. Add anhydrous THF
and the bromo-pyridine substrate.

Cooling: Cool the solution to -78°C (Dry ice/acetone bath). Critical: Low temperature is
essential to prevent deprotonation of the C3-methyl group (benzylic-like position), which
would lead to side products.

Exchange: Add n-BuLi dropwise over 10-15 minutes. Stir at -78°C for 30—60 minutes. The
solution usually turns deep yellow/orange, indicating the formation of the 2-lithio species.

Formylation: Add anhydrous DMF dropwise. Stir at -78°C for 30 minutes, then allow the
reaction to slowly warm to 0°C over 1 hour.

Quench: Quench with saturated aqueous NHa4Cl or dilute HCI (1M) to hydrolyze the
hemiaminolate intermediate to the aldehyde.

Workup: Extract with Ethyl Acetate (x3). Wash combined organics with brine, dry over
Na2SOa4, and concentrate.
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« Purification: Flash column chromatography (Hexanes/EtOAc). Aldehydes are typically visible
under UV (254 nm).

Validation Criteria:
e 1H NMR (CDCIs): Look for the diagnostic aldehyde proton singlet at ~10.0 ppm.

o Impurity Check: Ensure no residual starting material (shifts will differ slightly) or des-bromo
byproduct (3-fluoro-5-methylpyridine) is present.

Strategic Sourcing Decision Matrix

Use this logic flow to determine the most efficient acquisition method for your project.

Need 5-Fluoro-3-methylpicolinaldehyde

Quantity Required?

Budget > $500? Time Critical (<1 week)?

Yes (High Cost) [No (Save 90%)

BUY from Catalog MAKE in House

(Enamine, AK Sci) (From Bromo-precursor)

Click to download full resolution via product page

Figure 2: Decision matrix balancing cost, time, and quantity.
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Stability & Handling

o Oxidation Sensitivity: Like most picolinaldehydes, this compound is prone to air oxidation,
forming the corresponding picolinic acid (5-fluoro-3-methylpicolinic acid).

o Storage: Store under an inert atmosphere (Argon) at -20°C.

o Handling: Avoid prolonged exposure to air during weighing. If the compound appears as a
solid crust or contains white precipitate, check for acid formation via NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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